Cas no 1597110-05-8 (1-(5-fluoro-2-methylphenyl)propan-2-ol)

• Product Name: 1-(5-fluoro-2-methylphenyl)propan-2-ol
• CAS No: 1597110-05-8
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD28134268
• CID: 5200637
• PubChem ID: 66690078
• Update Time: 2024-03-01

1-(5-fluoro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methylphenyl)propan-2-ol

• MDL： MFCD28134268
• Inchi： 1S/C10H13FO/c1-7-3-4-10(11)6-9(7)5-8(2)12/h3-4,6,8,12H,5H2,1-2H3
• InChI Key： LGRJSFVTCLTHAG-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1C)C(O)C

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes